Cas no 2229606-10-2 (2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229606-10-2
• MF: C₉H₇F₂NOS
• MW: 215.219787836075
• CID: 6093826
• PubChem ID: 165970779
• Update Time: 2025-05-21

2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol
• EN300-1953339
• 2229606-10-2

• Inchi： 1S/C9H7F2NOS/c10-9(11,5-13)8-12-6-3-1-2-4-7(6)14-8/h1-4,13H,5H2
• InChI Key： OTVVNRCDJXGOAW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(CO)(F)F

Computed Properties

• Exact Mass: 215.02164134g/mol
• Monoisotopic Mass: 215.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol

Professional Introduction to 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2229606-10-2)

2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number CAS No. 2229606-10-2, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and bioorganic chemistry. The molecular structure of this compound incorporates a 1,3-benzothiazole moiety, which is a well-known heterocyclic aromatic ring system frequently utilized in medicinal chemistry for its biological activity and stability.

The presence of two fluoro atoms at the alpha position of the ethyl group in the compound's name, 2,2-difluoroethan-1-ol, introduces unique electronic and steric effects that can influence its reactivity and interaction with biological targets. Fluorine atoms are known to modulate the pharmacokinetic properties of molecules, often enhancing metabolic stability and binding affinity. This feature makes 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol a promising candidate for further investigation in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of benzothiazole-based compounds due to their diverse biological activities. Studies have demonstrated that benzothiazole derivatives exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol may contribute to its potential as a lead compound in the synthesis of new drugs targeting various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to construct the desired molecular framework efficiently. The incorporation of fluorine atoms into the molecule is particularly challenging but crucial for optimizing its pharmacological profile.

Electrochemical studies on related compounds have shown that the presence of electron-withdrawing groups like fluorine can significantly alter the redox properties of molecules. This aspect is particularly relevant in drug design, where controlling the redox state of a compound can affect its bioavailability and therapeutic efficacy. The unique electronic environment provided by the combination of 1,3-benzothiazole and fluoro-substituted ethyl group in 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol may make it an interesting subject for studying redox-regulated biological processes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science and agrochemicals due to its structural complexity and reactivity. For instance, derivatives of benzothiazole have been investigated for their ability to act as ligands in coordination chemistry, potentially leading to the development of new catalysts or functional materials.

The latest advancements in computational chemistry have enabled more accurate predictions of the biological activity and pharmacokinetic properties of molecules like 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol. Molecular modeling techniques can help identify optimal substitution patterns and predict interactions with biological targets with high precision. This approach has accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtually before conducting expensive experimental trials.

In conclusion, 2-(1,3-benzothiazol-2-yl)-2,2-difluoroethan-1-ol (CAS No. 2229606-10-2) represents a fascinating subject for further research in medicinal chemistry and related fields. Its unique structural features and potential biological activities make it a valuable candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various challenges in human health and industrial applications.